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Compound of Interest

Compound Name:
n-[4-

(dimethylamino)phenyl]acetamide

Cat. No.: B181613 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-[4-(dimethylamino)phenyl]acetamide
was found in a comprehensive literature search. The following safety precautions, protocols,

and data are based on information for the structurally related compound, Acetamide, N-[4-

[(dimethylamino)sulfonyl]phenyl]-, and general safe laboratory practices for handling

uncharacterized chemical substances. Researchers, scientists, and drug development

professionals should handle this compound with caution, assuming it may be hazardous.

Hazard Identification and Data
Due to the absence of specific toxicity data for N-[4-(dimethylamino)phenyl]acetamide, the

hazard classification for a structurally analogous compound, Acetamide, N-[4-

[(dimethylamino)sulfonyl]phenyl]-, is provided below as a precautionary guideline.

Table 1: GHS Hazard Classification for a Structurally Related Compound

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Acute Toxicity, Inhalation H332: Harmful if inhaled
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Data sourced from PubChem CID 97278 for Acetamide, N-[4-[(dimethylamino)sulfonyl]phenyl]-.

General Safe Handling Protocol for Uncharacterized
Phenylacetamide Derivatives
This protocol outlines the minimum safety requirements for handling N-[4-
(dimethylamino)phenyl]acetamide and other novel phenylacetamide derivatives where full

toxicological data is unavailable.

Personal Protective Equipment (PPE)
A full complement of PPE must be worn at all times when handling the compound.

Eye Protection: Chemical safety goggles and a face shield should be worn.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected before use and changed immediately if contaminated.[2]

Body Protection: A lab coat and closed-toe shoes are mandatory.[3]

Respiratory Protection: When handling the compound as a powder or if aerosolization is

possible, a properly fitted respirator is recommended.[2]

Engineering Controls
Ventilation: All work with N-[4-(dimethylamino)phenyl]acetamide should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[4][5]

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the laboratory.[6]

Handling Procedures
Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[4][7] Wash hands

thoroughly after handling the compound, even if gloves were worn.[1]

Weighing: If handling a solid form, weigh the compound in the fume hood on a disposable

weigh boat.
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Spills: In case of a spill, evacuate the area and prevent others from entering. Use

appropriate absorbent material for liquids or carefully clean up solids to avoid dust

generation. Dispose of cleanup materials as hazardous waste.[7]

Storage
Container: Store in a tightly sealed, properly labeled container. The label should include the

chemical name, date received, and any known or suspected hazards.[2][8]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]

[3] Do not store on high shelves.[3]

Disposal
Waste: Dispose of N-[4-(dimethylamino)phenyl]acetamide and any contaminated

materials as hazardous chemical waste in accordance with local, state, and federal

regulations. Do not pour down the drain.[7]

Experimental Protocols and Workflows
As no specific experimental protocols for N-[4-(dimethylamino)phenyl]acetamide were found,

a general workflow for handling a new or uncharacterized chemical compound is provided

below.
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Caption: General workflow for handling a new or uncharacterized chemical compound.
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Hypothetical Signaling Pathway
While the specific biological activity of N-[4-(dimethylamino)phenyl]acetamide is not

documented in the searched literature, many acetamide derivatives exhibit biological activity.

The following diagram illustrates a hypothetical signaling pathway where a compound inhibits a

kinase cascade, a common mechanism of action for drug candidates.
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Caption: Hypothetical inhibition of a kinase signaling pathway by a bioactive compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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